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Compound of Interest

Compound Name: Ammonium Carbonate

Cat. No.: B10773702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the identification of ammonium
carbonate, including its Chemical Abstracts Service (CAS) number, molecular formula, and key

analytical methodologies. The information is intended to support researchers, scientists, and

professionals in drug development in the accurate identification and quality control of this

compound.

Core Identification Parameters
Ammonium carbonate is a salt with the chemical formula (NH4)2CO3.[1][2] However,

commercial-grade ammonium carbonate is typically a mixture of ammonium bicarbonate

(NH4HCO3) and ammonium carbamate (NH2COONH4) in varying proportions.[3] For

regulatory and quality control purposes, its identity is often confirmed by an assay of its

ammonia (NH3) content.

Table 1: Core Identification Data for Ammonium Carbonate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10773702?utm_src=pdf-interest
https://www.benchchem.com/product/b10773702?utm_src=pdf-body
https://www.benchchem.com/product/b10773702?utm_src=pdf-body
https://www.benchchem.com/product/b10773702?utm_src=pdf-body
https://patents.google.com/patent/KR101602463B1/en
https://www.spectrumchemical.com/ammonium-carbonate-ts-usp-test-solution-a-302
https://www.benchchem.com/product/b10773702?utm_src=pdf-body
https://trungtamthuoc.com/pdf/ammonium-carbonate-trungtamthuoc.pdf
https://www.benchchem.com/product/b10773702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source(s)

CAS Number 506-87-6 [1]

Molecular Formula (NH4)2CO3 [1][2]

Alternative Formula CH8N2O3 [4]

Molecular Weight 96.09 g/mol [2][5]

Appearance

White powder or hard, white or

translucent crystalline masses.

Becomes opaque on exposure

to air due to loss of ammonia

and carbon dioxide.

Odor Strong odor of ammonia.

Solubility Soluble in water. [6]

pH
Approximately 8.6 (for a 1 in

20 solution).
[6]

Ammonia (NH3) Content

(Assay)

Not less than 30.0% and not

more than 34.0%.
[6]

Experimental Protocols for Identification and Assay
Accurate identification and quantification of ammonium carbonate are crucial for its

application in research and pharmaceutical development. The following are key experimental

protocols.

This method determines the total ammonia content in ammonium carbonate, providing a

quantitative measure of its identity and purity.

Principle: A known quantity of ammonium carbonate is reacted with an excess of a

standardized strong acid (sulfuric acid). The remaining unreacted acid is then back-titrated with

a standardized strong base (sodium hydroxide) to a colorimetric endpoint. The amount of acid

consumed by the sample is used to calculate the percentage of ammonia.

Apparatus and Reagents:
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250-mL Erlenmeyer flask

Weighing bottle

Burette

1 N Sulfuric Acid (H2SO4) Volumetric Solution (VS)

1 N Sodium Hydroxide (NaOH) Volumetric Solution (VS)

Methyl Orange Indicator TS

Deionized water

Procedure:

Place approximately 10 mL of deionized water into a tared weighing bottle.

Accurately weigh the bottle and its contents.

Add about 2 g of the ammonium carbonate sample to the weighing bottle and accurately

weigh again to determine the sample weight by difference.

Carefully transfer the contents of the weighing bottle to a 250-mL Erlenmeyer flask.

Accurately add 50.0 mL of 1 N sulfuric acid VS to the flask. Swirl gently to ensure the sample

is completely dissolved.

Once the solution is clear, add a few drops of methyl orange indicator TS.

Titrate the excess sulfuric acid with 1 N sodium hydroxide VS until the color changes from

red to yellow.

Perform a blank determination by titrating 50.0 mL of the 1 N sulfuric acid VS with the 1 N

sodium hydroxide VS using methyl orange indicator.

Calculate the percentage of ammonia (NH3) in the sample using the following formula:

% NH₃ = [((Vb - Vs) × N × F) / W] × 100
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Where:

Vb = volume (mL) of 1 N sodium hydroxide VS consumed by the blank

Vs = volume (mL) of 1 N sodium hydroxide VS consumed by the sample

N = normality of the 1 N sodium hydroxide VS

F = equivalency factor (17.03 mg/mEq for NH3)

W = weight (mg) of the ammonium carbonate sample

Acceptance Criteria: The ammonia content should be between 30.0% and 34.0%.[3][6]

These simple tests can be used for the preliminary identification of ammonium and carbonate

ions.

Test for Ammonia: When heated, a sample of ammonium carbonate will volatilize, and the

resulting vapor will be alkaline to moistened litmus paper.[3]

Test for Carbonate: A solution of ammonium carbonate (1 in 20) will produce effervescence

upon the addition of an acid.[3]

Ion chromatography is a powerful technique for the separation and quantification of both the

ammonium cation (NH4+) and the carbonate anion (CO3^2-).

Principle: The sample is dissolved in an appropriate solvent and injected into the IC system.

The ions are separated on a stationary phase column based on their affinity. A conductivity

detector is typically used for detection and quantification.

Typical IC Conditions for Ammonium (Cation Analysis):

Column: A high-capacity cation-exchange column (e.g., IonPac CS16).[7]

Eluent: Methanesulfonic acid.[8]

Detector: Suppressed conductivity.[7]
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Typical IC Conditions for Carbonate (Anion Analysis):

Column: An anion-exchange column.

Eluent: A solution of sodium carbonate and sodium bicarbonate.

Detector: Suppressed conductivity.

This method allows for the direct and simultaneous determination of the primary ionic species

in the sample.

FTIR spectroscopy can be used for the identification of ammonium carbonate by analyzing its

characteristic vibrational modes.

Principle: The sample is exposed to infrared radiation, and the absorption of energy at specific

frequencies, corresponding to the vibrational frequencies of the chemical bonds, is measured.

The resulting spectrum is a unique fingerprint of the compound.

Sample Preparation: The solid sample can be analyzed as a mineral oil mull or by using an

Attenuated Total Reflectance (ATR) accessory.

Expected Absorption Bands: The FTIR spectrum of ammonium carbonate will show

characteristic absorption bands for the ammonium ion (N-H stretching and bending) and the

carbonate ion (C-O stretching).

Logical Workflow Visualization
The following diagram illustrates the industrial synthesis of ammonium carbonate from

ammonia and carbon dioxide, a common production method.
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Caption: Industrial Synthesis of Ammonium Carbonate.
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This guide provides essential technical information for the accurate identification and analysis

of ammonium carbonate. For further details on specific applications and safety protocols,

please refer to the relevant pharmacopeias and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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